Cas no 79913-56-7 (3-chloro-2,6-dinitrotoluene)

• Product Name: 3-chloro-2,6-dinitrotoluene
• CAS No: 79913-56-7
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 2123030
• PubChem ID: 5248947
• Update Time: 2025-08-04

3-chloro-2,6-dinitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,6-dinitrotoluene
• SCHEMBL2002527
• 1-chloro-3-methyl-2,4-dinitrobenzene
• NKYUYBKDVYCJMW-UHFFFAOYSA-N
• AKOS038557148
• DB-331138
• EN300-6494663
• 830-485-1
• 79913-56-7

• Inchi： 1S/C7H5ClN2O4/c1-4-6(9(11)12)3-2-5(8)7(4)10(13)14/h2-3H,1H3
• InChI Key： NKYUYBKDVYCJMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.9937843Da
• Monoisotopic Mass: 215.9937843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-chloro-2,6-dinitrotoluene

Introduction to 3-chloro-2,6-dinitrotoluene (CAS No. 79913-56-7)

3-chloro-2,6-dinitrotoluene, with the chemical formula C₇H₅ClN₂O₄ and CAS number 79913-56-7, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, characterized by its chlorinated nitro aromatic structure, has garnered attention due to its versatile applications in the synthesis of fine chemicals and potential roles in medicinal chemistry. The presence of both chlorine and nitro functional groups makes it a valuable precursor for further derivatization, enabling the creation of more complex molecular architectures.

The structural features of 3-chloro-2,6-dinitrotoluene contribute to its reactivity, making it a useful building block in various synthetic pathways. The electron-withdrawing nature of the nitro groups and the electron-donating effect of the methyl group in toluene create a unique electronic environment that influences its chemical behavior. This balance allows for selective reactions at different positions on the aromatic ring, making it a versatile intermediate for chemists.

In recent years, research has focused on exploring the synthetic utility of 3-chloro-2,6-dinitrotoluene in the development of novel pharmaceuticals. Its derivatives have been investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties. The chlorine atom provides a handle for further functionalization via nucleophilic substitution reactions, while the nitro groups can be reduced to amines or converted into other functional groups through various chemical transformations.

One of the most compelling aspects of 3-chloro-2,6-dinitrotoluene is its role in the synthesis of heterocyclic compounds. Heterocycles are essential components in many pharmaceuticals and agrochemicals due to their diverse biological activities. By incorporating 3-chloro-2,6-dinitrotoluene into synthetic routes, researchers can access complex heterocyclic structures with tailored properties. For instance, its transformation into pyridine derivatives has been explored as a strategy to develop new therapeutic agents.

The industrial significance of 3-chloro-2,6-dinitrotoluene extends beyond pharmaceuticals. It serves as a key intermediate in the production of dyes, pigments, and specialty chemicals. The ability to modify its structure allows for the creation of materials with specific optical and electronic properties. These applications highlight the compound's importance in both academic research and industrial processes.

Advances in synthetic methodologies have further enhanced the utility of 3-chloro-2,6-dinitrotoluene. Catalytic processes, such as cross-coupling reactions and oxidative transformations, have enabled more efficient and selective modifications of this compound. These improvements not only streamline synthetic routes but also reduce waste generation, aligning with green chemistry principles. The development of novel catalysts has been particularly instrumental in these advancements.

Recent studies have also explored the environmental impact of 3-chloro-2,6-dinitrotoluene and its derivatives. Understanding how these compounds interact with ecosystems is crucial for sustainable chemical manufacturing. Efforts to develop biodegradable or less toxic alternatives have been ongoing. By optimizing synthetic pathways to minimize hazardous byproducts, researchers aim to reduce the environmental footprint associated with its production and use.

The role of computational chemistry in studying 3-chloro-2,6-dinitrotoluene cannot be overstated. Molecular modeling techniques provide insights into reaction mechanisms and predict the outcomes of chemical transformations with high accuracy. These tools are particularly valuable when experimental data is limited or expensive to obtain. By integrating computational methods with experimental approaches, researchers can accelerate the discovery and optimization of new derivatives.

In conclusion,3-chloro-2,6-dinitrotoluene (CAS No. 79913-56-7) remains a pivotal compound in organic synthesis and pharmaceutical development. Its unique structural features enable diverse applications across multiple industries, from medicine to materials science. As research continues to uncover new synthetic strategies and applications,3-chloro-2,6-dinitrotoluene will undoubtedly continue to play a crucial role in advancing chemical innovation.